Cas no 74785-00-5 (6,8,11,14-Eicosatetraenoic acid, 5-oxo-, methyl ester, (E,Z,Z,Z)-)

• Product Name: 6,8,11,14-Eicosatetraenoic acid, 5-oxo-, methyl ester, (E,Z,Z,Z)-
• CAS No: 74785-00-5
• Molecular Formula: C₂₁H₃₂O₃
• Molecular Weight: 332.477
• CID: 4169154
• PubChem ID: 44378315

6,8,11,14-Eicosatetraenoic acid, 5-oxo-, methyl ester, (E,Z,Z,Z)- Properties

Names and Identifiers

• 6,8,11,14-Eicosatetraenoic acid, 5-oxo-, methyl ester, (E,Z,Z,Z)-
• 5-OxoETE methyl ester
• AKOS040755744
• 5-oxo-6E,8Z,11Z,14Z-eicosatetraenoicacid,methylester
• PD088501
• methyl (6E,8Z,11Z,14Z)-5-oxoicosa-6,8,11,14-tetraenoate
• 5-Oxo-icosa-6,8,11,14-tetraenoic acid methyl ester
• 74785-00-5
• BDBM50027524
• CHEMBL165682
• HY-141434

• InChIKey： MOPVYNAAXAJXEV-ACDQJMAUSA-N
• Inchi： InChI=1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20(22)18-16-19-21(23)24-2/h7-8,10-11,13-15,17H,3-6,9,12,16,18-19H2,1-2H3/b8-7-,11-10+,14-13-,17-15+
• SMILES： CCCCC\C=C/C\C=C\C\C=C/C=C/C(=O)CCCC(=O)OC

Computed Properties

• Exact Mass: 332.23514488Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 332.23514488Da
• Heavy Atom Count: 24
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters